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Compound of Interest

Compound Name: 2,3,5-Trimethylheptane

Cat. No.: B12798936

An In-depth Technical Guide to 2,3,5-
trimethylheptane

This technical guide provides a comprehensive overview of 2,3,5-trimethylheptane, including
its chemical identity, physicochemical properties, and relevant experimental methodologies.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identification

The compound of interest is an isomer of decane, a saturated hydrocarbon.

IUPAC Nomenclature: 2,3,5-trimethylheptane[1]

CAS Number: 20278-85-7[1][2][3][4]

Molecular Formula: C1oH22[1][2][3][4]

Molecular Weight: 142.28 g/mol [1][2]

Synonyms: Heptane, 2,3,5-trimethyl-; 2,3,5-Trimethylheptan[2]

Physicochemical Properties
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A summary of the key physical and chemical properties of 2,3,5-trimethylheptane is presented
in the table below. This data is essential for understanding its behavior in various experimental

settings.
Property Value
Boiling Point 157.9°C at 760 mmHg|[2]
Melting Point -53.99°C[2]
Density 0.73 g/cm?3[2]
Flash Point 41.9°C[2]
Refractive Index 1.4146[2]
Vapor Pressure 3.48 mmHg at 25°CJ[2]
LogP 3.71470[2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of branched alkanes like 2,3,5-
trimethylheptane are crucial for their application in research and development.

3.1. Synthesis via Catalytic Isomerization

A common method for the synthesis of branched alkanes such as 2,3,5-trimethylheptane is
the catalytic isomerization of linear or less-branched alkanes. This process is typically carried
out using bifunctional catalysts.

o Catalyst: Acommon choice is a platinum-supported zeolite catalyst, for instance, Pt/H-Beta.
The platinum serves as the metallic site for hydrogenation and dehydrogenation, while the
zeolite provides the acidic sites for skeletal rearrangement.

o Reaction Mechanism: The synthesis proceeds through a series of steps:

o Dehydrogenation of the starting n-alkane to an olefin on the metallic sites of the catalyst.
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o Protonation of the olefin on the Brgnsted acid sites of the zeolite support to form a
carbenium ion.

o Isomerization of the carbenium ion intermediate via rearrangements, such as those
involving a protonated cyclopropane (PCP) mechanism.

o Hydrogenation of the isomerized carbenium ion back to a branched alkane on the metallic
sites.

e Reaction Conditions: The specific temperature, pressure, and hydrogen-to-hydrocarbon ratio
will depend on the starting material and the desired product distribution. These parameters
need to be optimized to maximize the yield of 2,3,5-trimethylheptane.

3.2. Analytical Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography coupled with mass spectrometry is a powerful technique for the
identification and quantification of volatile organic compounds like 2,3,5-trimethylheptane.

o Sample Preparation: The sample containing 2,3,5-trimethylheptane is typically dissolved in
a volatile organic solvent, such as hexane or pentane.

o Gas Chromatography:

o Column: A non-polar capillary column, such as one coated with dimethylpolysiloxane, is
suitable for separating alkanes.

o Carrier Gas: Helium is commonly used as the carrier gas.

o Temperature Program: A temperature gradient is employed to ensure the separation of
compounds with different boiling points. The program typically starts at a low temperature
and is gradually increased to a higher temperature.

e Mass Spectrometry:
o lonization: Electron ionization (El) is typically used to fragment the molecules.

o Detection: The resulting ions are separated based on their mass-to-charge ratio, providing
a unique mass spectrum for each compound. The mass spectrum of 2,3,5-
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trimethylheptane can be compared to a library of known spectra for identification.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the logical workflow for the synthesis and subsequent analysis
of 2,3,5-trimethylheptane.

Synthesis

Starting Material Bifunctional Catalyst
(e.g., n-decane) (e.g., Pt/H-Beta)

Catalytic Isomerization

Crude Product Mixture

Purification

Fractional Distillation

Purified 2,3,5-trimethylheptane

GC-MS Analysis

Structural Confirmation
and Purity Assessment
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Caption: Workflow for the synthesis and analysis of 2,3,5-trimethylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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